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Compound of Interest

Compound Name: Puchel

Cat. No.: B1216390

A Note on Terminology: The term "puchel” is not a recognized scientific term in the context of
environmental remediation. It is likely a misspelling of "chelate” or "chelating agent.” This
document will proceed under the assumption that the intended topic is the application of
chelating agents in environmental remediation.

Introduction to Chelation in Environmental Remediation

Chelating agents, or chelators, are chemical compounds that can form stable, water-soluble
complexes with metal ions.[1] This property makes them highly effective in environmental
remediation for removing heavy metals from contaminated soils and water.[1][2][3] By binding
to heavy metals that are otherwise strongly adsorbed to soil particles, chelating agents mobilize
these contaminants, making them available for removal through processes like soil washing or
for uptake by plants in phytoremediation.[1][4]

The selection of a suitable chelating agent depends on various factors, including the target
metal, soil characteristics such as pH, and environmental considerations like the
biodegradability of the agent.[2][3] While traditional chelating agents like
ethylenediaminetetraacetic acid (EDTA) are highly effective, their persistence in the
environment is a significant concern.[5][6] Consequently, there is growing interest in
biodegradable alternatives such as [S,S]-ethylenediaminedisuccinic acid (EDDS), glutamic acid
N,N-diacetic acid (GLDA), and nitrilotriacetic acid (NTA).[5][6][7]
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Applications of Chelating Agents in Environmental

Remediation
1. Soil Washing

Soil washing is an ex-situ remediation technique that involves excavating contaminated soil
and washing it with a solution containing a chelating agent to extract heavy metals.[2][3] This
process effectively transfers the contaminants from the soil to the liquid phase, which can then
be treated to remove the metal-chelate complexes.[8] The clean soil can then be returned to
the site. The efficiency of soil washing is influenced by factors such as the type and
concentration of the chelating agent, soil-to-liquid ratio, washing time, and pH of the washing
solution.[9][10]

2. Chelate-Enhanced Phytoremediation

Phytoremediation is an in-situ remediation strategy that uses plants to remove, degrade, or
contain environmental contaminants.[11][12] Chelate-enhanced phytoremediation, also known
as induced phytoextraction, involves the application of chelating agents to the soil to increase
the bioavailability of heavy metals for plant uptake.[4][11][12][13] The chelating agents mobilize
the metal ions in the soil solution, facilitating their absorption by plant roots and translocation to
the shoots.[11] The plants can then be harvested, effectively removing the heavy metals from
the soil. However, a potential drawback is the increased risk of metal leaching into groundwater
if the mobilized metals are not taken up by the plants.[4][13]

Data Presentation
Table 1: Comparison of Heavy Metal Removal Efficiency
by Different Chelating Agents in Soil Washing
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. . Removal
Chelating Target Concentr Washing . Referenc
. . pH Efficiency
Agent Metal(s) ation Time
(%)
0.075 3 hours (3 Not Zn: 91.7%,
EDTA Pb, Cd, Zn N [9]
mmol/g cycles) specified Cd: 35.5%
Pb: 76%,
60 Not Not
EDTA Pb, Cd, Zn N N Cd: 47%, [14]
mmol/kg specified specified
Zn: 15%
_ Not
EDTA Pb 0.05M 5 minutes - ~75% [15]
specified
120 Not
GLDA Pb 10 mmol/L ) . >44% [7]
minutes specified
Cu:
Chitosan Cu, Ni 0.3g/L 2-8 hours 3-35 43.36%, [16]
Ni: 37.07%
Cu: EDDS
> NTA >
EDTAZn:
. NTA >
Equimolar
EDDS Cu, Zn, Pb i 24 hours 7 EDDS > [5]
ratio
EDTAPD:
EDTA >
NTA >
EDDS

Table 2: Effect of Chelating Agents on Heavy Metal
Uptake in Phytoremediation
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Plant
Species

Chelating
Agent

Application
Rate

Target
Metal

Increase in
Metal
Uptake

Reference

Switchgrass

EDTA

1mM

Pb

Significantly
higher shoot
Pb
concentration

vs. control

[17]

Switchgrass

NTA

5 mM

Pb

Phytoextracti
on efficiency
improved at

higher doses

[17]

Sunflower

EDDS, Citric
Acid, Oxalic
Acid

25-75
mmol/kg

All chelating
agents
reduced
sunflower

biomass

[4]

Experimental Protocols
Protocol 1: Laboratory-Scale Soil Washing for Heavy
Metal Removal

Objective: To determine the efficiency of a chelating agent in removing a target heavy metal

from contaminated soil.

Materials:

Deionized water.

pH meter and buffers.

Heavy metal-contaminated soil, air-dried and sieved (<2 mm).

Chelating agent solution of known concentration (e.g., 0.05 M Na2EDTA).[8][10]
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» Orbital shaker.

e 50 mL centrifuge tubes.
o Centrifuge.

o Syringe filters (0.45 pm).

 Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption
Spectrometry (AAS) for metal analysis.

Procedure:

» Soil Characterization: Analyze the baseline concentration of the target heavy metal(s) in the
soil.

e Washing Procedure:
o Weigh 5 g of the contaminated soil into a 50 mL centrifuge tube.
o Add 50 mL of the chelating agent solution to achieve a soil-to-liquid ratio of 1:10.[8][10]

o Measure and record the initial pH of the slurry. Adjust if necessary using dilute HCI or
NaOH.

o Secure the tubes on an orbital shaker and agitate at 150-200 rpm for a specified time
(e.g., 24 hours).[5][10]

e Phase Separation:

o After shaking, centrifuge the tubes at 3000-5000 rpm for 15 minutes to separate the soil
from the liquid phase.

o Carefully decant the supernatant (the washing solution).

e Sample Analysis:
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o Filter the supernatant through a 0.45 pum syringe filter to remove any remaining suspended
particles.

o Acidify the filtered solution with trace-metal grade nitric acid.

o Analyze the concentration of the target heavy metal in the solution using ICP-OES or AAS.

e Data Calculation:
o Calculate the amount of metal extracted from the soil.

o Determine the removal efficiency using the following formula: Removal Efficiency (%) =
(Concentration of metal in solution x Volume of solution) / (Initial concentration of metal in
soil x Mass of soil) x 100

Protocol 2: Chelate-Enhanced Phytoremediation in a Pot
Study

Objective: To evaluate the effect of a chelating agent on the uptake of a heavy metal by a
specific plant species.

Materials:

Homogenized heavy metal-contaminated soil.

e Pots (e.g., 5 kg capacity).

e Seeds or seedlings of the selected plant species (e.g., Indian mustard, sunflower).
o Chelating agent (e.g., EDTA, EDDS).

» Deionized water.

» Drying oven.

¢ Plant grinder/mill.

e Microwave digester.
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e ICP-OES or AAS.

Procedure:

o Experimental Setup:
o Fill each pot with a known weight of the contaminated soil.
o Sow seeds or transplant seedlings into the pots.

o Allow the plants to acclimatize and grow for a specific period (e.g., 4-6 weeks) under
controlled greenhouse conditions.

» Chelating Agent Application:

o Prepare a solution of the chelating agent at the desired concentration (e.g., 5 mmol/kg of
soil).

o Apply the solution evenly to the soil surface of the treatment pots. Control pots should
receive an equal volume of deionized water.

e Plant Harvesting:

o After a predetermined time following the chelate application (e.g., 7-14 days), harvest the
plants.

o Separate the plants into roots and shoots.

o Thoroughly wash the harvested plant material with tap water, followed by a rinse with
deionized water to remove any adhering soil particles.

o Sample Preparation and Analysis:

o

Dry the plant samples in an oven at 70°C until a constant weight is achieved.

[¢]

Record the dry biomass (weight) of the roots and shoots.

[¢]

Grind the dried plant material into a fine powder.
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o Digest a known weight of the powdered plant tissue using an appropriate acid mixture in a
microwave digester.

o Analyze the concentration of the target heavy metal in the digested solution using ICP-
OES or AAS.

o Data Calculation:

o Calculate the total metal uptake by the plant: Total Metal Uptake (i g/plant ) = (Metal
concentration in shoots x Shoot dry weight) + (Metal concentration in roots x Root dry
weight)

o Compare the metal uptake in plants treated with the chelating agent to the control plants.

Mandatory Visualization

Soil Environment

Chelating Agent (L)

Water-Soluble Metal-Chelate Complex (ML)™  In Removal or Plant Uptake

{Comaminaled Soil Particle | Adsorbed Heavy Metal lon (M"*) } lobilization

Click to download full resolution via product page

Caption: Mechanism of heavy metal mobilization by a chelating agent.
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Caption: Experimental workflow for ex-situ soil washing.
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Caption: Logical flow of chelate-enhanced phytoremediation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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